Ethyl 3-(4-chlorophenyl)-2-oxopropanoate
Overview
Description
Ethyl 3-(4-chlorophenyl)-2-oxopropanoate is a useful research compound. Its molecular formula is C11H11ClO3 and its molecular weight is 226.65 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Novel Compounds : This compound is involved in the synthesis of various novel chemical entities. For example, it was used in the preparation of ethyl (2Z)-3-(4-chlorophenyl)-2-cyano-3-(methoxyamino)prop-2-enoate, a compound with unique molecular characteristics useful for further chemical investigations (Johnson et al., 2006).
Pharmaceutical Research : Ethyl 3-(4-chlorophenyl)-2-oxopropanoate serves as an intermediate in the synthesis of pharmaceutical compounds. For instance, it was used in the creation of ethyl 4-(4-chlorophenyl)-3-methyl-2,4-dioxobutyrate, an intermediate of the antiobesity agent rimonabant (Hao Zhi-hui, 2007).
Material Science and Dye Applications : The compound finds application in material science, particularly in the development of dyes. It was used in the synthesis of disperse dyes and their metal complexes, which were then applied to polyester and nylon fabrics, demonstrating good fastness properties and coloration (Abolude et al., 2021).
Analytical and Structural Chemistry : this compound is significant in analytical chemistry for the study of polymorphism and molecular structure. For example, research on polymorphic forms of related compounds used spectroscopic and diffractometric techniques to characterize their subtle structural differences (Vogt et al., 2013).
Development of Bioanalytical Methods : The compound plays a role in the establishment of bioanalytical methods, as seen in the development of a quantitative method for an acetylcholinesterase inhibitor, including its physicochemical characterization and metabolite profiling (Nemani et al., 2018).
Safety and Hazards
Future Directions
The future directions for research on Ethyl 3-(4-chlorophenyl)-2-oxopropanoate could involve further exploration of its synthesis methods, chemical reactions, and pharmacological properties. Given the diverse pharmacological potential of the pyrazole moiety, this compound could be a promising candidate for the development of novel therapeutic agents .
Mechanism of Action
Target of Action
It’s worth noting that many compounds with similar structures have been found to interact with a variety of biological targets .
Mode of Action
Compounds with similar structures often work by binding to their target proteins and modulating their activity .
Biochemical Pathways
It’s worth noting that many compounds with similar structures have been found to affect a variety of biochemical pathways .
Properties
IUPAC Name |
ethyl 3-(4-chlorophenyl)-2-oxopropanoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11ClO3/c1-2-15-11(14)10(13)7-8-3-5-9(12)6-4-8/h3-6H,2,7H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SSYWONPQBLHLSL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)CC1=CC=C(C=C1)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50371333 |
Source
|
| Record name | ethyl 3-(4-chlorophenyl)-2-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
226.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
99334-10-8 |
Source
|
| Record name | ethyl 3-(4-chlorophenyl)-2-oxopropanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50371333 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
